Cas no 57816-01-0 (Benzenebutanoic acid, 3-methoxy-, ethyl ester)

57816-01-0 structure
Product name:Benzenebutanoic acid, 3-methoxy-, ethyl ester
Benzenebutanoic acid, 3-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, 3-methoxy-, ethyl ester
- ethyl 4-(3-methoxyphenyl)butanoate
- 3-Methoxybenzenebutanoic acid ethyl ester
- IATHCCCOQRSJBZ-UHFFFAOYSA-N
- SCHEMBL1856638
- DB-165950
- 4(3-methoxyphenyl)butyric acid ethyl ester
- 57816-01-0
-
- Inchi: InChI=1S/C13H18O3/c1-3-16-13(14)9-5-7-11-6-4-8-12(10-11)15-2/h4,6,8,10H,3,5,7,9H2,1-2H3
- InChI Key: IATHCCCOQRSJBZ-UHFFFAOYSA-N
- SMILES: CCOC(=O)CCCC1=CC(=CC=C1)OC
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzenebutanoic acid, 3-methoxy-, ethyl ester Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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5. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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